Cas no 375-00-8 (Butanenitrile,2,2,3,3,4,4,4-heptafluoro-)

• Product Name: Butanenitrile,2,2,3,3,4,4,4-heptafluoro-
• CAS No: 375-00-8
• MF: C₄F₇N
• MW: 195.038325309753
• CID: 313212
• PubChem ID: 67808
• Update Time: 2025-06-14

Butanenitrile,2,2,3,3,4,4,4-heptafluoro- Chemical and Physical Properties

Names and Identifiers

• Butanenitrile,2,2,3,3,4,4,4-heptafluoro-
• 2,2,3,3,4,4,4-heptafluorobutanenitrile
• HEPTAFLUOROBUTYRONITRILE
• Butanenitrile,heptafluoro
• Heptafluor-butyronitril
• heptafluorobutanenitrile
• heptafluoro-butyronitrile
• heptafluoropropyl cyanide
• heptafluoropropyl nitrile
• Perfluorbuttersaeure-nitril
• perfluoropropyl cyanide
• MFCD00039480
• EINECS 206-781-6
• AKOS006230611
• Butanenitrile, 2,2,3,3,4,4,4-heptafluoro-
• CF3(CF2)2CN
• Perfluorobutyronitrile
• 375-00-8
• FT-0603388
• DTXSID9059913
• UM28MH9A4G
• A823705
• SCHEMBL6301272
• 1,2-ETHYLENEDIPHOSPHONICACID
• NS00019018
• AI3-29337
• 2,2,3,3,4,4,4-heptakis(fluoranyl)butanenitrile
• Butanenitrile, heptafluoro-
• BOZRBIJGLJJPRF-UHFFFAOYSA-N

• MDL： MFCD00039480
• Inchi： 1S/C4F7N/c5-2(6,1-12)3(7,8)4(9,10)11
• InChI Key： BOZRBIJGLJJPRF-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(C#N)(F)F)F

Computed Properties

• Exact Mass: 194.99200
• Monoisotopic Mass: 194.991896
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 23.8

Experimental Properties

• Density: 1.545
• Boiling Point: 2-5°C
• Flash Point: °C
• Refractive Index: 1.271
• PSA: 23.79000
• LogP: 2.34288

Butanenitrile,2,2,3,3,4,4,4-heptafluoro- Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：UN 3162
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 36/37/39-45
• Hazardous Material Identification：
• HazardClass：GAS, TOXIC
• Risk Phrases：R20/21/22; R36/37/38

Additional information on Butanenitrile,2,2,3,3,4,4,4-heptafluoro-

Comprehensive Overview of Butanenitrile,2,2,3,3,4,4,4-heptafluoro- (CAS No. 375-00-8)

Butanenitrile,2,2,3,3,4,4,4-heptafluoro- (CAS No. 375-00-8) is a fluorinated organic compound that has garnered significant attention in industrial and research applications due to its unique chemical properties. This compound, often referred to as heptafluorobutanenitrile, belongs to the family of fluorinated nitriles, which are known for their stability and versatility in synthetic chemistry. The presence of seven fluorine atoms in its structure enhances its resistance to degradation, making it a valuable candidate for specialized applications.

In recent years, the demand for fluorinated compounds has surged, driven by their use in advanced materials, pharmaceuticals, and agrochemicals. Butanenitrile,2,2,3,3,4,4,4-heptafluoro- is no exception, as researchers explore its potential in green chemistry and sustainable manufacturing. Its low global warming potential (GWP) and ozone depletion potential (ODP) align with the growing emphasis on environmentally friendly chemicals, a topic frequently searched by users concerned about climate change and regulatory compliance.

The compound's molecular structure, characterized by a nitrile group (-C≡N) and a perfluorinated butyl chain, contributes to its exceptional thermal and chemical stability. This makes it suitable for high-performance applications, such as lubricants, coatings, and electronic materials. Users often search for "fluorinated nitriles uses" or "heptafluorobutanenitrile applications," reflecting the interest in its practical benefits. Additionally, its compatibility with polymer synthesis has sparked innovation in creating durable, lightweight materials for aerospace and automotive industries.

From a safety perspective, Butanenitrile,2,2,3,3,4,4,4-heptafluoro- is handled with standard laboratory precautions, as with most organic solvents. However, its non-flammable nature and low toxicity profile make it a preferable choice over traditional solvents in certain applications. This aligns with the increasing user queries about "safer chemical alternatives" and "non-toxic industrial solvents," highlighting the shift toward safer workplace practices.

In the pharmaceutical sector, fluorinated nitriles like 375-00-8 are investigated for their role in drug design, particularly in modifying the pharmacokinetics of active ingredients. The compound's ability to enhance metabolic stability and bioavailability resonates with searches for "fluorine in drug discovery" and "improving drug efficacy." This underscores its relevance in cutting-edge research and development.

As industries strive for innovation, Butanenitrile,2,2,3,3,4,4,4-heptafluoro- continues to be a subject of patents and scientific publications. Its integration into renewable energy technologies, such as battery electrolytes and fuel cells, further expands its applicability. Users exploring "fluorinated compounds in energy storage" will find this compound particularly intriguing due to its electrochemical stability.

In conclusion, Butanenitrile,2,2,3,3,4,4,4-heptafluoro- (CAS No. 375-00-8) exemplifies the intersection of chemistry and sustainability. Its multifaceted applications, from advanced materials to pharmaceuticals, position it as a compound of enduring interest. By addressing user queries and industry trends, this overview aims to provide a balanced, informative perspective on its significance in modern science and technology.